Cas no 2055539-69-8 (3-(difluoromethoxy)-5-fluorophenylboronic acid)

• Product Name: 3-(difluoromethoxy)-5-fluorophenylboronic acid
• CAS No: 2055539-69-8
• MF: C₁₃H₁₆BF₃O₃
• MW: 288.070554733276
• MDL: MFCD18395052
• CID: 4710673
• PubChem ID: 79018154
• Update Time: 2025-11-01

3-(difluoromethoxy)-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(difluoromethoxy)-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CBYJISDRXWPTNP-UHFFFAOYSA-N
• 3-Fluoro-5-(difluromethoxy)phenylboronic acid pinacol ester
• 2-[3-(DIFLUOROMETHOXY)-5-FLUOROPHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOR+
• 3-(difluoromethoxy)-5-fluorophenylboronic acid
• AKOS017552592
• (3-(difluoromethoxy)-5-fluorophenyl)boronic acid
• 3-(Difluoromethoxy)-5-fluorophenyl)boronic acid
• TQU0325
• [3-(difluoromethoxy)-5-fluoro-phenyl]boronic acid
• starbld0041986
• WLVLRKGGNZFFBQ-UHFFFAOYSA-N
• [3-(difluoromethoxy)-5-fluorophenyl]boronic acid
• CS-0343147
• (3-(Difluoromethoxy)-5-fluorophenyl)boronicacid
• 2055539-69-8
• EN300-1268053
• AT34667

• MDL： MFCD18395052
• Inchi： 1S/C13H16BF3O3/c1-12(2)13(3,4)20-14(19-12)8-5-9(15)7-10(6-8)18-11(16)17/h5-7,11H,1-4H3
• InChI Key： CBYJISDRXWPTNP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC(F)F

Computed Properties

• Exact Mass: 206.0362087g/mol
• Monoisotopic Mass: 206.0362087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(difluoromethoxy)-5-fluorophenylboronic acid

Introduction to 3-(difluoromethoxy)-5-fluorophenylboronic Acid (CAS No. 2055539-69-8)

3-(difluoromethoxy)-5-fluorophenylboronic acid, identified by the CAS number 2055539-69-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of both fluorine and difluoromethoxy substituents in its aromatic ring confers unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The structure of 3-(difluoromethoxy)-5-fluorophenylboronic acid features a phenyl ring substituted at the 3-position with a difluoromethoxy group and at the 5-position with a fluorine atom. This arrangement imparts a high degree of functional diversity, enabling its application in various synthetic pathways. The boronic acid moiety, located at the 3-position, is highly reactive and participates in transition-metal-catalyzed coupling reactions, facilitating the formation of carbon-carbon bonds. This reactivity is particularly useful in constructing biaryl systems, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for their potential applications in drug discovery and material science. The fluorinated aromatic compounds have emerged as a critical class of molecules due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. Among these, 3-(difluoromethoxy)-5-fluorophenylboronic acid stands out due to its unique combination of substituents, which can modulate both electronic and steric effects in target molecules.

One of the most compelling aspects of 3-(difluoromethoxy)-5-fluorophenylboronic acid is its role as a key intermediate in the synthesis of fluorinated pharmaceuticals. Fluoroaromatics are frequently incorporated into drug molecules to improve their pharmacological properties. For instance, the introduction of fluorine atoms can enhance lipophilicity, reduce metabolic degradation, and increase binding affinity to biological targets. The difluoromethoxy group, in particular, has been shown to impart additional electronic effects that can fine-tune the reactivity and selectivity of intermediates during drug synthesis.

The pharmaceutical industry has increasingly leveraged boronic acids for the development of targeted therapies. Boron-containing compounds have demonstrated efficacy in treating various diseases, including cancer and inflammatory disorders. The ability to precisely modify the structure of these compounds through cross-coupling reactions has opened new avenues for drug design. 3-(difluoromethoxy)-5-fluorophenylboronic acid serves as a versatile building block that allows chemists to explore novel molecular architectures with potential therapeutic benefits.

Recent advancements in synthetic methodologies have further highlighted the importance of boronic acids in medicinal chemistry. For example, transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks. The use of 3-(difluoromethoxy)-5-fluorophenylboronic acid as a precursor has facilitated the synthesis of novel scaffolds that exhibit improved pharmacological activity. These developments underscore the compound's significance as a tool for innovation in drug discovery.

Moreover, the material science applications of 3-(difluoromethoxy)-5-fluorophenylboronic acid are equally noteworthy. Fluoroaromatic compounds are widely used in the development of advanced materials due to their unique electronic properties. These materials find applications in optoelectronics, liquid crystals, and polymer science. The presence of both fluorine and difluoromethoxy groups in 3-(difluoromethoxy)-5-fluorophenylboronic acid makes it an excellent candidate for designing high-performance materials with tailored properties.

In conclusion, 3-(difluoromethoxy)-5-fluorophenylboronic acid (CAS No. 2055539-69-8) is a multifaceted compound with significant implications in both pharmaceutical chemistry and materials science. Its unique structural features enable its use as a key intermediate in synthetic pathways leading to biologically active molecules and advanced materials. As research continues to uncover new applications for fluorinated boronic acids, compounds like this one will undoubtedly play an increasingly important role in driving innovation across multiple scientific disciplines.